![molecular formula C17H24N2O4S B5494921 N-allyl-1-[(4-ethoxyphenyl)sulfonyl]-4-piperidinecarboxamide](/img/structure/B5494921.png)
N-allyl-1-[(4-ethoxyphenyl)sulfonyl]-4-piperidinecarboxamide
Description
N-allyl-1-[(4-ethoxyphenyl)sulfonyl]-4-piperidinecarboxamide, commonly known as AEPC, is a chemical compound that has gained attention in scientific research due to its potential application in the medical field. This compound belongs to the class of sulfonamide compounds, which have been extensively studied for their pharmacological properties.
Scientific Research Applications
Synthesis of Medium-Sized N-Heterocycles
N-allyl-1-[(4-ethoxyphenyl)sulfonyl]-4-piperidinecarboxamide: is utilized in the synthesis of medium-sized N-heterocycles, which are significant due to their bioactivities and pharmaceutical applications. A synthetic strategy involving aza-Claisen rearrangement, C–H functionalization, C–N coupling, and cyclization has been developed to create these heterocycles, which are prevalent in natural products and drugs .
Development of Antibiotics
The compound serves as a precursor in the synthesis of β-lactam antibiotics. These antibiotics are crucial for treating bacterial infections, and the compound’s role in the Staudinger reaction to produce N-unsubstituted β-lactams is of particular importance .
properties
IUPAC Name |
1-(4-ethoxyphenyl)sulfonyl-N-prop-2-enylpiperidine-4-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H24N2O4S/c1-3-11-18-17(20)14-9-12-19(13-10-14)24(21,22)16-7-5-15(6-8-16)23-4-2/h3,5-8,14H,1,4,9-13H2,2H3,(H,18,20) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NTQOOKXADMCCMU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)S(=O)(=O)N2CCC(CC2)C(=O)NCC=C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H24N2O4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
352.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(4-Ethoxybenzenesulfonyl)-N-(prop-2-EN-1-YL)piperidine-4-carboxamide | |
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